Cas no 76458-91-8 (Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-)

Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-, is a brominated hydrazone derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include a reactive oxo group and a 4-bromophenyl substituent, making it a versatile intermediate for constructing complex molecules. The compound's stability and well-defined reactivity profile allow for precise functionalization in cross-coupling reactions and heterocycle formation. Its bromine moiety facilitates further derivatization via metal-catalyzed transformations, while the hydrazone group offers opportunities for condensation and cyclization reactions. Suitable for controlled environments, this reagent is valued for its consistency in yielding high-purity products under optimized conditions.
Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- structure
76458-91-8 structure
Product Name:Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-
CAS No:76458-91-8
MF:C14H10Br2N2O
MW:382.050001621246
CID:561321
PubChem ID:12613113
Update Time:2025-06-09

Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo-
    • 2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone
    • N-(4-bromophenyl)-2-oxo-2-phenylethanehydrazonoyl bromide
    • 2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1
    • Benzeneethanehydrazonoylbromide,N-(4-bromophenyl)-a-oxo
    • C-Phenyl-N'-(4-brom-phenyl)-glyoxylohydrazonoylbromid
    • N-(4-bromophenyl)-2-oxidanylidene-2-phenyl-ethanehydrazonoyl bromide
    • N'-(4-bromo-phenyl)-2-phenyl-glyoxylohydrazonoyl bromide
    • N'-(4-Brom-phenyl)-2-phenyl-glyoxylohydrazonoylbromid
    • A838711
    • 76458-91-8
    • MDL: MFCD09877873
    • Inchi: 1S/C14H10Br2N2O/c15-11-6-8-12(9-7-11)17-18-14(16)13(19)10-4-2-1-3-5-10/h1-9,17H/b18-14-
    • InChI Key: QWAIDHUVNWGWNK-JXAWBTAJSA-N
    • SMILES: BrC1C=CC(=CC=1)N/N=C(/C(C1C=CC=CC=1)=O)\Br

Computed Properties

  • Exact Mass: 379.91600
  • Monoisotopic Mass: 379.916
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.64
  • Boiling Point: 440.8°C at 760 mmHg
  • Flash Point: 220.4°C
  • Refractive Index: 1.641
  • PSA: 41.46000
  • LogP: 4.52530

Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Benzeneethanehydrazonoylbromide, N-(4-bromophenyl)-a-oxo- Pricemore >>

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2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone
76458-91-8 95+%
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Crysdot LLC
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2-Bromo-2-[2-(4-bromophenyl)hydrazono]-1-phenylethanone
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